Methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C8H14N2O2/c1-12-8(11)7-6-9-2-4-10(7)5-3-9/h7H,2-6H2,1H3
• InChI Key: BBOJEHFYOZAAQC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN2CCN1CC2
• Molecular Formula: C8H14N2O2
• DSSTOX Substance ID: DTXSID70344620
• Molecular Weight: 170.21 g/mol
• CAS RN: 29924-68-3

Description

Methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

• The compound can be synthesized by reducing 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid or its methyl ester, showing diverse reactivity in different conditions, including the formation of bisquaternary or monoquaternary derivatives (Shishkin & Vysochin, 1980).

Catalytic Applications

• DABCO serves as an effective catalyst for various organic transformations, such as decarboxylative acylation and the synthesis of α-keto or α,β-unsaturated amides and esters (Zhang et al., 2017).
• It is recognized for its role as a high reactive, non-toxic base catalyst in organic synthesis, useful in creating a range of products with high selectivity and yield (Baghernejad Bita, 2010).
• DABCO has been used for the clean, efficient synthesis of tetrahydrobenzo[b]pyran derivatives in aqueous media, highlighting its environmental friendliness and simplicity (Tahmassebi et al., 2011).

Ferroelectric and Ionic Applications

• Modification of DABCO derivatives has led to the creation of high-Tc enantiomeric ferroelectrics, a significant advancement in the field of homochiral ferroelectrics (Fu et al., 2020).
• Its derivatives are also employed as structure-directing agents in zeolite syntheses, influencing product selectivity and framework interactions (Takewaki et al., 1999).

Pharmaceutical Applications

• DABCO and its derivatives have been explored for their potential in synthesizing biologically active compounds, demonstrating versatility in pharmaceutical applications (Shirini et al., 2017).

Green Chemistry

• The use of DABCO in reactions like Knoevenagel condensation under environmentally benign conditions emphasizes its role in green chemistry (Yu & Wang, 2013).